Cas no 42829-13-0 ( )

  structure
  structure
Product Name: 
CAS No:42829-13-0
MF:C7H9NO3
MW:155.151262044907
CID:928486
PubChem ID:1551411
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-oxo-4-(prop-2-enylamino)but-2-enoic acid
    • 4-(Allylamino)-4-oxobut-2-enoic acid
    • AKOS002540789
    • NSC-166483
    • (E)-4-(Allylamino)-4-oxobut-2-enoic acid
    • (E)-4-(allylamino)-4-oxo-but-2-enoic acid
    • SCHEMBL10802483
    • MFCD05128013
    • 42829-13-0
    • SCHEMBL239953
    • (E)-4-oxo-4-(prop-2-enylamino)but-2-enoic acid
    • 4-(Allylamino)-4-oxo-2-butenoic acid
    • NSC166483
    • 87146-63-2
    • NSC634163
    • 3-(prop-2-enylcarbamoyl)prop-2-enoic acid
    •  
    • Inchi: 1S/C7H9NO3/c1-2-5-8-6(9)3-4-7(10)11/h2-4H,1,5H2,(H,8,9)(H,10,11)/b4-3+
    • InChI Key: SZYZSIWKJQRNIE-ONEGZZNKSA-N
    • SMILES: O=C(/C=C/C(=O)O)NCC=C

Computed Properties

  • Exact Mass: 155.05827
  • Monoisotopic Mass: 155.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.4
  • LogP: 0.32030
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